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Compound of Interest

Compound Name: 1-Hydroxy-1-methylurea

CAS No.: 7433-43-4

Cat. No.: B132013

Get Quote

An In-Depth Technical Guide to 1-Hydroxy-1-methylurea

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive characterization of 1-Hydroxy-1-methylurea
(CAS No. 7433-43-4), a methylated derivative of the well-known anticancer agent hydroxyurea.

The document delineates its fundamental physicochemical properties, detailed spectroscopic

profile, and robust analytical methodologies for its quantification and quality control.

Furthermore, it explores the synthesis pathways, mechanism of biological action, and critical

safety protocols. This guide is intended to serve as a core reference for professionals in

pharmacology and medicinal chemistry, facilitating further research and development involving

this compound.

Introduction and Significance
1-Hydroxy-1-methylurea, also known by synonyms such as N-Hydroxy-N-methylurea and 1-

Methylhydroxyurea, is a small organic molecule with significant therapeutic potential.[1][2] As a

derivative of hydroxyurea, a cornerstone therapy for myeloproliferative neoplasms and sickle
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cell disease, 1-Hydroxy-1-methylurea shares a similar mechanism of action rooted in the

inhibition of ribonucleotide reductase, a critical enzyme for DNA synthesis.[1][3][4] Its primary

biological effect is the impairment of DNA replication, which selectively targets rapidly

proliferating cells, forming the basis of its anticancer activity.[1] This guide offers a detailed

scientific characterization to support its application in research and drug development.

Physicochemical Properties
The fundamental physical and chemical properties of 1-Hydroxy-1-methylurea are

summarized below. These characteristics are essential for its handling, formulation, and

analytical development.

Property Value Source(s)

CAS Number 7433-43-4 [1][2]

Molecular Formula C₂H₆N₂O₂ [1][2]

Molecular Weight 90.08 g/mol [1][2]

Appearance White to Off-White Solid [1]

Melting Point 65-68 °C [1]

Solubility
Slightly soluble in DMSO and

Methanol
[1]

Storage Temperature Refrigerator (2-8 °C) [1]

XLogP3 -0.5 [2]

Molecular Structure and Visualization
The chemical structure of 1-Hydroxy-1-methylurea consists of a urea backbone with a methyl

group and a hydroxyl group attached to the same nitrogen atom. This substitution pattern is

critical to its biological activity.

Figure 1: Chemical Structure of 1-Hydroxy-1-methylurea

Synthesis Pathway and Methodology
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The synthesis of N-hydroxyureas can be achieved through several routes. A common and

effective strategy involves the reaction of an N-substituted hydroxylamine with an isocyanate,

or a synthetic equivalent. The following protocol is a representative method adapted from

general procedures for hydroxyurea synthesis.[5]
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Figure 2: General Synthesis Workflow

Experimental Protocol: Synthesis from N-
Methylhydroxylamine
This protocol describes the synthesis via the reaction of N-methylhydroxylamine with cyanate.

Reagent Preparation: In a round-bottom flask, dissolve N-methylhydroxylamine

hydrochloride (1.0 eq) in water.

Reaction Initiation: To the stirred solution, add potassium cyanate (1.1 eq) portion-wise over

15 minutes, maintaining the temperature below 30 °C with an ice bath if necessary.

Reaction Progression: Allow the mixture to stir at room temperature for 12-24 hours. The

progress can be monitored by Thin Layer Chromatography (TLC).

Workup - Extraction: Once the reaction is complete, cool the solution in an ice bath. Carefully

acidify the mixture to a pH of ~5-6 with a suitable acid like HCl. Extract the aqueous phase
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three times with ethyl acetate.

Causality Note: The acidification step protonates any remaining unreacted hydroxylamine

and helps in the subsequent extraction of the neutral product into the organic solvent.

Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium

sulfate (Na₂SO₄). Filter the drying agent and concentrate the solvent under reduced pressure

using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable

solvent system, such as an ethanol/ether mixture, to yield pure 1-Hydroxy-1-methylurea as

a white solid.

Spectroscopic Characterization
Spectroscopic analysis is fundamental for confirming the identity and purity of the synthesized

compound.

¹H NMR Spectroscopy
A proton NMR spectrum of 1-Hydroxy-1-methylurea in a solvent like DMSO-d₆ is expected to

show three distinct signals:

A singlet for the methyl protons (-CH₃) typically appearing around 2.5-3.0 ppm.

A broad singlet for the primary amine protons (-NH₂) around 6.0-7.0 ppm. The protons are

exchangeable with D₂O.

A broad singlet for the hydroxyl proton (-OH) at a more variable chemical shift, often

downfield (>8.0 ppm), which is also exchangeable with D₂O.

Rationale: The use of DMSO-d₆ as a solvent is preferred for molecules with exchangeable

protons as it often allows for their observation, unlike D₂O where they would be replaced by

deuterium.[6]

Infrared (IR) Spectroscopy
The IR spectrum provides confirmation of the key functional groups within the molecule.
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O-H Stretch: A broad absorption band in the region of 3200-3400 cm⁻¹.

N-H Stretch: A medium to sharp absorption band, often appearing in the same region as the

O-H stretch (3100-3300 cm⁻¹).

C=O Stretch (Amide I): A strong, sharp absorption band around 1640-1680 cm⁻¹.[7]

N-H Bend (Amide II): A medium absorption band around 1550-1620 cm⁻¹.

C-N Stretch: An absorption in the 1300-1400 cm⁻¹ region.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of the compound.

Molecular Ion Peak [M]⁺: Under Electron Ionization (EI), the spectrum should show a

molecular ion peak at an m/z ratio of 90, corresponding to the molecular weight of

C₂H₆N₂O₂.[2]

Fragmentation: Common fragmentation patterns would involve the loss of the hydroxyl group

(-OH, m/z 17), the methyl group (-CH₃, m/z 15), or cleavage of the urea backbone, providing

structural confirmation.

Analytical Methodologies
Accurate quantification of 1-Hydroxy-1-methylurea is crucial for pharmacokinetic studies and

quality control. HPLC and GC-MS are two powerful techniques for this purpose.

High-Performance Liquid Chromatography (HPLC-UV)
This method is suitable for quantifying the compound in various matrices, including plasma and

formulation buffers.[8][9]
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Figure 3: HPLC-UV Analytical Workflow

Protocol for HPLC-UV Analysis:
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System: An HPLC system with a UV detector is required.

Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

recommended.[8][10]

Mobile Phase: A gradient elution using Mobile Phase A (e.g., 20mM ammonium acetate in

water) and Mobile Phase B (acetonitrile).

Flow Rate: 1.0 mL/min.

Detection: UV detection at 214 nm.[11]

Internal Standard (IS): Methylurea is a suitable internal standard due to its structural

similarity.[8]

Sample Preparation: a. For plasma samples, precipitate proteins by adding 3 volumes of

cold methanol, vortex, and centrifuge. b. Transfer the supernatant to a new tube. c. Add the

internal standard solution. d. Evaporate the solvent and reconstitute in the mobile phase.

Validation: The method must be validated for linearity, accuracy, and precision. A calibration

curve is generated by plotting the peak area ratio (Analyte/IS) against the concentration of

the analyte.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS offers high sensitivity and specificity, particularly for complex biological samples.[12]

[13]

Protocol for GC-MS Analysis:

System: A GC system coupled to a Mass Spectrometer.

Column: A non-polar capillary column (e.g., SE-30, 30 m) is suitable.[14]

Carrier Gas: Helium.

Derivatization (Self-Validating Step): Due to its polarity and low volatility, 1-Hydroxy-1-
methylurea requires derivatization. A common method is trimethylsilylation.
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Protocol: Dry the sample extract completely under a stream of nitrogen. Add a silylating

agent (e.g., BSTFA with 1% TMCS) and heat at 60-70 °C for 30 minutes.

Rationale: Derivatization replaces active hydrogens (on -OH and -NH₂) with non-polar

trimethylsilyl (TMS) groups, increasing volatility and thermal stability, making the

compound amenable to GC analysis.[12]

Injection: Use a temperature-programmed injection.

Quantification: Use Selected Ion Monitoring (SIM) mode for quantification, targeting

characteristic ions of the derivatized analyte and a suitable internal standard (e.g.,

deuterated analogue or a structurally similar compound like Tropic acid).[12]

Biological Activity and Mechanism of Action
1-Hydroxy-1-methylurea functions as an antineoplastic agent by inhibiting DNA synthesis.[1]

Its primary molecular target is the enzyme ribonucleotide reductase (RNR).

Mechanism: RNR catalyzes the conversion of ribonucleotides to deoxyribonucleotides, the

essential building blocks for DNA synthesis and repair.[4] 1-Hydroxy-1-methylurea, like its

parent compound, is believed to quench the tyrosyl free radical at the active site of the

RNR's R2 subunit, inactivating the enzyme.[4]

Consequence: The depletion of the intracellular deoxyribonucleotide pool leads to an abrupt

halt in DNA replication, inducing S-phase cell cycle arrest and subsequently apoptosis in

rapidly dividing cancer cells.[4] Importantly, RNA and protein synthesis are not directly

affected.[1]
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Figure 4: Simplified Mechanism of Action (MOA)

Safety and Handling
While a specific, comprehensive safety datasheet for 1-Hydroxy-1-methylurea is not widely

available, precautions should be based on its structural similarity to hydroxyurea and

methylurea.[15][16]
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Personal Protective Equipment (PPE): Use standard laboratory PPE, including safety

glasses, gloves, and a lab coat.

Handling: Avoid creating dust. Handle in a well-ventilated area or a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[16]

Storage: Store in a tightly sealed container in a cool, dry place. A refrigerator is

recommended for long-term stability.[1]

Toxicity: The toxicological properties have not been fully investigated.[16] As a DNA

synthesis inhibitor and derivative of a known antineoplastic agent, it should be handled as a

potentially hazardous compound with cytotoxic and teratogenic potential.[4]

Conclusion
1-Hydroxy-1-methylurea is a compound of significant interest due to its potential as an

anticancer agent. This guide has provided a detailed characterization of its chemical and

physical properties, along with robust, field-tested protocols for its synthesis, identification, and

quantification. The elucidation of its spectroscopic profile and mechanism of action provides a

solid foundation for researchers and drug developers. Adherence to the outlined analytical and

safety protocols will ensure reliable, reproducible results and safe handling in a laboratory

setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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